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Introduction: The Significance of Propionitrile

Propionitrile, also known as ethyl cyanide or propanenitrile, is a colorless, water-soluble liquid
with an ether-like odor.[1][2][3] It serves as a versatile aprotic solvent, similar to acetonitrile but
with a higher boiling point, making it suitable for reactions requiring elevated temperatures.[2]
Furthermore, its role as a C-3 building block and precursor to various organic compounds,
including propylamines and the drug flopropione, underscores its importance in synthetic
organic chemistry and pharmaceutical development.[2][4] An accurate understanding of its
physical properties, particularly its boiling and melting points, is paramount for its safe handling,
application in chemical synthesis, and purification processes.

Section 1: Physicochemical Properties of
Propionitrile

The boiling and melting points of a substance are direct manifestations of the strength of its
intermolecular forces. In the case of propionitrile, a simple aliphatic nitrile, these properties
are primarily governed by dipole-dipole interactions and van der Waals forces.[4] The presence
of the strongly polarized cyano group (C=N) creates a significant molecular dipole moment,
leading to stronger intermolecular attractions than those found in nonpolar compounds of
similar molecular weight.[4]
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Key Physical and Chemical Properties

Property Value Source(s)
Boiling Point 96 to 98 °C [2]

97 °C (lit.) [5161[71[8]

97.1°C [4]

207 °F (97.2 °C) [9][10][11]

Melting Point -100 to -86 °C [2]

-93 °C (lit.) [5116][71[12]

-92 °C [81[13]

-91.8 °C [10]

-133 °F (-91.7 °C) [9][11]

Molecular Formula CsHsN [21161[14]
Molar Mass 55.08 g/mol [2114][6]
Density 0.772 g/mL at 25 °C (lit.) [51[7]
Appearance Colorless liquid (1121161
Odor Sweetish, ethereal [2114][6]

The relatively high boiling point of propionitrile compared to other organic molecules of similar
mass is a direct consequence of the strong dipole-dipole forces originating from the cyano
group.[4] The melting point, conversely, is influenced by both intermolecular forces and the
efficiency of crystal lattice packing.

Section 2: The Science Behind Phase Transitions

The transition between solid, liquid, and gaseous states is a fundamental concept in physical
chemistry. Understanding the molecular interactions that govern these transitions is crucial for
predicting and controlling the behavior of substances like propionitrile.
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Intermolecular Forces in Propionitrile

The primary intermolecular forces at play in propionitrile are:

» Dipole-Dipole Interactions: The significant difference in electronegativity between the carbon
and nitrogen atoms in the cyano group results in a large permanent dipole moment.[4] These
dipoles align, creating strong attractive forces between adjacent molecules.

o Van der Waals Forces (London Dispersion Forces): These are weaker, temporary forces that
arise from instantaneous fluctuations in electron distribution. While present in all molecules,
they are less significant than the dipole-dipole interactions in propionitrile.[4]

Propionitrile can act as a hydrogen bond acceptor via the lone pair of electrons on the
nitrogen atom, but it cannot act as a hydrogen bond donor.[4]
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Caption: Intermolecular dipole-dipole interactions in propionitrile.

Section 3: Experimental Determination of Boiling
and Melting Points
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Accurate determination of boiling and melting points is essential for compound identification
and purity assessment.[15][16] Standardized protocols ensure reproducibility and comparability
of data across different laboratories.

Melting Point Determination: Capillary Method (ASTM
E324)

The capillary tube method is a widely accepted technique for determining the melting range of
a crystalline solid.[17][18][19] A small, powdered sample is packed into a capillary tube and
heated at a controlled rate. The temperatures at which melting begins and is complete are
recorded as the melting range. A narrow melting range is indicative of high purity.[15]
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Caption: Workflow for melting point determination by the capillary method.

Protocol:

Sample Preparation: Ensure the propionitrile sample is solidified and finely powdered.

o Capillary Tube Packing: Tap the open end of a capillary tube into the powdered sample to a
depth of 2-3 mm.

o Apparatus Setup: Place the capillary tube into the heating block of a calibrated melting point
apparatus.

o Heating: Heat the sample at a controlled rate, typically 1-2 °C per minute, near the expected
melting point.

o Observation: Record the temperature at which the first liquid appears and the temperature at
which the last solid crystal melts. This range is the melting point.
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Boiling Point Determination: Micro-Boiling Point Method
(Siwoloboff Method)

For small sample volumes, the micro-boiling point method, as described in OECD Guideline
103, is a suitable technique.[20][21][22][23] This method relies on the principle that the boiling
point is reached when the vapor pressure of the liquid equals the surrounding atmospheric
pressure.[24][25]
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Caption: Workflow for the micro-boiling point determination method.

Protocol:

Apparatus Setup: Place a small amount of liquid propionitrile into a small test tube. Invert a
sealed-end capillary tube into the liquid.

e Heating: Heat the test tube in a suitable heating bath.

e Observation of Bubbling: As the liquid heats, a stream of bubbles will emerge from the open
end of the inverted capillary tube.

e Cooling and Observation: Remove the heat source and allow the apparatus to cool slowly.

¢ Boiling Point Determination: The temperature at which the bubbling stops and the liquid is
drawn up into the capillary tube is the boiling point.[25][26]

Section 4: Safety and Handling Considerations

Propionitrile is a flammable liquid and is toxic by inhalation, ingestion, and skin absorption.[1]
[9][27][28][29] It is crucial to handle this chemical in a well-ventilated area, preferably a fume
hood, while wearing appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat.[28][29] Upon heating, propionitrile can produce toxic hydrogen
cyanide gas.[6][9] Always consult the Safety Data Sheet (SDS) before handling.[27][28][29][30]
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Conclusion

The boiling and melting points of propionitrile are critical physical properties that are dictated
by its molecular structure and intermolecular forces. A comprehensive understanding of these
properties, coupled with the application of standardized measurement techniques, is essential
for the safe and effective use of propionitrile in research, development, and industrial
applications. The data and protocols presented in this guide provide a solid foundation for
scientists and professionals working with this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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